Cas no 1807009-93-3 (5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid)

• Product Name: 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid
• CAS No: 1807009-93-3
• MF: C₇H₄BrF₂NO₃
• MW: 268.012368202209
• CID: 4914987
• Update Time: 2025-05-21

5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid

• Inchi： 1S/C7H4BrF2NO3/c8-2-1-11-4(6(9)10)5(12)3(2)7(13)14/h1,6,12H,(H,13,14)
• InChI Key： DXJVPXRQQZCVDJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(=C1C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 1.9
• Topological Polar Surface Area: 70.4

Additional information on 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid

Recent Advances in the Study of 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid (CAS: 1807009-93-3)

The compound 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid (CAS: 1807009-93-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromo-difluoromethyl-hydroxypyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and antimicrobial agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research involves the role of 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid as a building block in medicinal chemistry. Its structural features, including the presence of a carboxylic acid group and a difluoromethyl moiety, make it a versatile intermediate for the synthesis of more complex molecules. Recent publications have highlighted its utility in the design of novel kinase inhibitors, where the compound's ability to form hydrogen bonds and hydrophobic interactions with target proteins has been exploited to enhance binding affinity and selectivity.

In addition to its applications in kinase inhibition, this compound has also been investigated for its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including multi-drug resistant strains. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that is distinct from traditional antibiotics, thereby offering a potential solution to the growing problem of antibiotic resistance.

Another significant advancement in the study of this compound is its application in cancer research. Preclinical studies have shown that 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid derivatives can selectively target cancer cells by inhibiting key metabolic pathways. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters reported that these derivatives effectively suppressed the growth of pancreatic cancer cells in vitro by modulating the activity of specific oncogenic kinases. These findings underscore the compound's potential as a lead candidate for the development of targeted cancer therapies.

The synthesis and scalability of 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid have also been areas of active research. A 2022 study in Organic Process Research & Development detailed an optimized synthetic route that improves yield and reduces the use of hazardous reagents, making the compound more accessible for large-scale pharmaceutical production. This development is particularly important given the increasing demand for efficient and sustainable synthetic methods in drug discovery.

In conclusion, the compound 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid (CAS: 1807009-93-3) represents a promising scaffold in medicinal chemistry, with applications ranging from antimicrobial agents to cancer therapeutics. Recent studies have not only expanded our understanding of its biological activities but also addressed challenges related to its synthesis and scalability. As research in this area continues to evolve, this compound is likely to play a pivotal role in the development of next-generation pharmaceuticals.